Cas no 1803969-35-8 (4-(Aminomethyl)-3-bromo-5-hydroxy-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Aminomethyl)-3-bromo-5-hydroxy-2-(trifluoromethoxy)pyridine
• CAS No: 1803969-35-8
• MF: C₇H₆BrF₃N₂O₂
• MW: 287.033951282501
• CID: 4929903
• Update Time: 2025-11-06

4-(Aminomethyl)-3-bromo-5-hydroxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-bromo-5-hydroxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6BrF3N2O2/c8-5-3(1-12)4(14)2-13-6(5)15-7(9,10)11/h2,14H,1,12H2
• InChI Key： HZFZKJACEYBADT-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=C(C=1CN)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 2.1
• Topological Polar Surface Area: 68.4

Additional information on 4-(Aminomethyl)-3-bromo-5-hydroxy-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-(Aminomethyl)-3-bromo-5-hydroxy-2-(trifluoromethoxy)pyridine (CAS No. 1803969-35-8)

The compound 4-(Aminomethyl)-3-bromo-5-hydroxy-2-(trifluoromethoxy)pyridine (CAS No. 1803969-35-8) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl group, bromo substitution, and trifluoromethoxy moiety, make it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its versatility in synthesizing bioactive molecules targeting various diseases.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. The presence of the bromo group in 4-(Aminomethyl)-3-bromo-5-hydroxy-2-(trifluoromethoxy)pyridine further enables selective functionalization via cross-coupling reactions, a hot topic in modern organic chemistry. This aligns with the growing trend of "late-stage diversification" strategies in medicinal chemistry, where researchers modify core scaffolds to optimize drug candidates efficiently.

The hydroxy and aminomethyl functionalities in this compound offer multiple points for derivatization, making it a promising building block for kinase inhibitors or antimicrobial agents. With the rise of AI-assisted drug discovery, compounds like 4-(Aminomethyl)-3-bromo-5-hydroxy-2-(trifluoromethoxy)pyridine are gaining attention as "privileged fragments" in virtual screening libraries. Computational chemists frequently search for such structurally diverse pyridine derivatives to expand their in silico compound databases.

From a synthetic perspective, the stability of 1803969-35-8 under various reaction conditions has become a subject of investigation. Recent publications highlight its utility in palladium-catalyzed aminations, addressing the pharmaceutical industry's need for robust C-N bond formation methods. The compound's trifluoromethoxy group particularly attracts interest due to its role in improving blood-brain barrier penetration—a critical factor in central nervous system drug development.

Environmental considerations also surround this compound, as researchers explore greener synthetic routes for bromo- and trifluoromethoxy-substituted heterocycles. The compound's potential biodegradation pathways are being studied in line with the pharmaceutical sector's push toward sustainable chemistry. These aspects make 4-(Aminomethyl)-3-bromo-5-hydroxy-2-(trifluoromethoxy)pyridine relevant to current discussions about green chemistry in drug manufacturing.

Analytical characterization of CAS 1803969-35-8 typically involves advanced techniques like LC-MS and 2D NMR, reflecting the compound's structural complexity. The scientific community has shown particular interest in its spectroscopic fingerprints, as evidenced by frequent searches for "NMR data of trifluoromethoxy pyridines." This data is crucial for quality control in contract research organizations (CROs) working with such specialized intermediates.

In material science applications, the electron-withdrawing nature of the trifluoromethoxy group in 4-(Aminomethyl)-3-bromo-5-hydroxy-2-(trifluoromethoxy)pyridine makes it interesting for designing organic semiconductors. With the organic electronics market expanding, researchers are investigating how such substituted pyridines can modify charge transport properties in thin-film devices.

The compound's shelf stability and storage conditions are frequently queried topics among laboratory chemists. Proper handling of the aminomethyl group requires attention to moisture sensitivity, while the bromo substitution necessitates protection from light degradation—practical considerations that underscore the importance of detailed technical documentation for 1803969-35-8.

Patent literature reveals growing intellectual property activity around trifluoromethoxy-pyridine derivatives, particularly in antiviral and anticancer applications. While 4-(Aminomethyl)-3-bromo-5-hydroxy-2-(trifluoromethoxy)pyridine itself may not be patented, its structural motifs appear in several recent drug candidate claims, highlighting its relevance to competitive pharmaceutical research.

As regulatory requirements for novel chemical entities become more stringent, the analytical profile of intermediates like CAS 1803969-35-8 gains importance. Impurity profiling and chiral purity (when applicable) are critical quality attributes that researchers investigate during process development, reflecting the compound's role in Good Manufacturing Practice (GMP)-compliant synthesis.